Cas no 92908-40-2 (9-Octadecenoic acid (Z)-, ester with 1,2,3-propanetriol undecanoate)

• Product Name: 9-Octadecenoic acid (Z)-, ester with 1,2,3-propanetriol undecanoate
• CAS No: 92908-40-2
• MF: C₃₂H₆₀O₅
• MW: 524.815811157227
• CID: 999120
• Update Time: 2023-08-03

9-Octadecenoic acid (Z)-, ester with 1,2,3-propanetriol undecanoate Chemical and Physical Properties

Names and Identifiers

• 9-octadecenoic acid (z)-, ester with 1,2,3-propanetriol undecanoate
• (2-hydroxy-3-undecanoyloxypropyl) (Z)-octadec-9-enoate
• 9-Octadecenoic acid (Z)-, ester with 1,2,3-propanetriol undecanoate

• Inchi： 1S/C32H60O5/c1-3-5-7-9-11-13-14-15-16-17-18-19-21-23-25-27-32(35)37-29-30(33)28-36-31(34)26-24-22-20-12-10-8-6-4-2/h15-16,30,33H,3-14,17-29H2,1-2H3/b16-15-
• InChI Key： QTHZDEIKSKHVTL-NXVVXOECSA-N
• SMILES： O(CC(COC(CCCCCCC/C=C\CCCCCCCC)=O)O)C(CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 524.444
• Monoisotopic Mass: 524.444
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 30
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8